Cas no 1160260-22-9 (5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride)

• Product Name: 5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride
• CAS No: 1160260-22-9
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• MDL: MFCD12198008
• CID: 4682424
• Update Time: 2025-05-21

5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(3,4-dichlorobenzyl)oxy]benzoyl chloride
• 5-Chloro-2-((3,4-dichlorobenzyl)oxy)benzoyl chloride
• BBL037169
• STL508852
• 5-Chloro-2-[(3,4-dichlorobenzyl)oxy]-benzoyl chloride
• 5-chloro-2-[(3,4-dichlorophenyl)methoxy]benzoyl chloride
• benzoyl chloride, 5-chloro-2-[(3,4-dichlorophenyl)methoxy]-
• 5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride

• MDL： MFCD12198008
• Inchi： 1S/C14H8Cl4O2/c15-9-2-4-13(10(6-9)14(18)19)20-7-8-1-3-11(16)12(17)5-8/h1-6H,7H2
• InChI Key： ORTLYGUSUPFWIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)COC1C=CC(=CC=1C(=O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Topological Polar Surface Area: 26.3

Additional information on 5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride

5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride: A Comprehensive Overview

5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride, also known by its CAS number 1160260-22-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a benzoyl chloride group and a dichlorobenzyl substituent. The presence of multiple chlorine atoms in its structure contributes to its unique chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride consists of a benzene ring substituted with a chlorine atom at the 5-position and a (3,4-dichlorobenzyl)oxy group at the 2-position. The benzoyl chloride group further enhances the compound's reactivity, particularly in nucleophilic acyl substitution reactions. This makes it an ideal precursor for the synthesis of various derivatives with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of benzoyl chloride derivatives in drug discovery programs. Researchers have demonstrated that such compounds can serve as building blocks for constructing bioactive molecules with potential therapeutic effects. For instance, derivatives of 5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride have shown promise in inhibiting key enzymes involved in inflammatory pathways, suggesting their potential use in anti-inflammatory drug development.

In addition to its role in pharmaceutical research, this compound has also found applications in materials science. Its ability to form stable covalent bonds with other molecules makes it a valuable component in the synthesis of advanced polymers and coatings. Recent advancements in polymer chemistry have leveraged the reactivity of benzoyl chloride derivatives to develop high-performance materials with enhanced mechanical and thermal properties.

The synthesis of 5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent chlorination steps. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of modern catalytic systems has further enhanced the efficiency of these reactions, making them more environmentally friendly and cost-effective.

In terms of safety and handling, this compound requires careful storage and handling due to its reactive nature. Proper protective equipment should be used when working with this compound to minimize exposure risks. Despite its reactivity, the compound is not classified as a hazardous material under standard regulations when handled appropriately.

The versatility of 5-Chloro-2-(3,4-dichlorobenzyl)oxy-benzoyl Chloride continues to drive interest among chemists and material scientists worldwide. Its unique combination of chemical properties makes it a valuable tool for exploring new frontiers in organic synthesis and materials development. As research progresses, it is expected that this compound will find even more innovative applications across diverse industries.